Cas no 1806877-44-0 (3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine
• CAS No: 1806877-44-0
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• CID: 4872402
• Update Time: 2025-05-20

3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine

• Inchi： 1S/C8H6F2N2O2/c1-14-6-2-5(13)4(3-11)7(12-6)8(9)10/h2,8H,1H3,(H,12,13)
• InChI Key： DFOHWHBSRXCKKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C=C(N1)OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.9
• Topological Polar Surface Area: 62.1

Additional information on 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine

3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine: A Comprehensive Overview

3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine is a highly specialized organic compound with the CAS number 1806877-44-0. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug design, materials science, and organic synthesis. The molecule features a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 4, and a methoxy group at position 6. These substituents collectively contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine involves a series of carefully designed organic reactions. Recent advancements in synthetic methodology have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining its structural integrity. The presence of the cyano group introduces electron-withdrawing effects, which can be exploited in various chemical transformations, such as nucleophilic substitutions or oxidations.

One of the most promising applications of 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine lies in its potential as a building block for drug development. The hydroxyl and methoxy groups on the pyridine ring can act as hydrogen bond donors or acceptors, making this compound an attractive candidate for designing bioactive molecules. Recent studies have highlighted its role in inhibiting certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The fluorinated substituent further enhances the compound's lipophilicity, which is crucial for improving its bioavailability.

In addition to its pharmaceutical applications, 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine has shown potential in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensor technology. For example, researchers have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, offering improved catalytic efficiency compared to traditional ligands.

The electronic properties of 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine make it an interesting candidate for optoelectronic materials. The conjugated system within the pyridine ring allows for efficient charge transport, which is essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent computational studies have provided insights into the molecule's electronic structure, paving the way for its integration into advanced materials.

From an environmental standpoint, the synthesis and application of 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine are being evaluated for their sustainability. Green chemistry principles are increasingly being incorporated into its production processes to minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic systems are being explored to enhance the eco-friendliness of this compound's synthesis.

In conclusion, 3-Cyano-2-(difluoromethyl)-4-hydroxy-6-methoxypyridine (CAS No: 1806877-44-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.